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Abstract
This document provides detailed application notes and protocols for the use of Thulium
sulfate as a precursor in the synthesis of near-infrared (NIR) emitting phosphors and their

subsequent integration into phosphor-converted light-emitting diodes (pc-LEDs). While direct

application of Thulium sulfate as an emissive layer is not common, it serves as a viable and

cost-effective source of Thulium ions (Tm³⁺) for doping various host materials. This note will

focus on the synthesis of Thulium-doped Yttrium Aluminum Gallium Garnet (Tm:YAGG)

phosphors via a sol-gel method and the fabrication of NIR pc-LEDs. These devices are of

significant interest for applications in night vision, biomedical imaging, optical communication,

and material inspection.

Introduction to Thulium-Based NIR Emission
The trivalent Thulium ion (Tm³⁺) is an effective activator for NIR luminescence due to its unique

electronic structure. The f-f electronic transitions within the 4f shell of Tm³⁺ are responsible for

its characteristic sharp emission peaks. For NIR LED applications, the most relevant transitions

are:

³H₄ → ³H₆: centered around 800 nm.

³F₄ → ³H₆: a strong emission band around 1800 nm.[1]
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These emission bands fall within the NIR-I (700-1000 nm) and NIR-II (1000-1700 nm) windows,

which are critical for deep tissue penetration in biomedical applications and for compatibility

with various photodetectors. The phosphor-converted LED (pc-LED) approach, which involves

coating a blue or UV LED chip with a NIR-emitting phosphor, is a cost-effective and versatile

method for producing broadband NIR light sources.[1][2]

Key Performance Characteristics
The performance of a Tm³⁺-based NIR pc-LED is determined by the properties of the phosphor

and the device architecture. Key quantitative parameters are summarized below. Data

presented is representative of high-performance NIR pc-LEDs, as specific comprehensive data

for Tm:YAGG pc-LEDs is compiled from typical performance of similar devices.

Table 1: Phosphor Properties

Parameter
Tm³⁺:Y₃AlGa₄O₁₂
(Tm:YAGG)

Unit

Excitation Wavelength 360 - 460 nm

Primary Emission Peak ~800 (Broadband 700-900) nm

Secondary Emission Peak ~1800 nm

Full Width at Half Maximum

(FWHM)
>80 nm

Quantum Yield (Internal) > 50 %

Average Lifetime (τ) ~0.3 ms

Table 2: NIR pc-LED Device Performance (Representative)
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Parameter Value Unit

LED Chip InGaN Blue -

Chip Peak Wavelength 450 - 460 nm

Forward Voltage 2.8 - 3.2 V

Driving Current 20 - 350 mA

NIR Radiant Flux @ 100mA > 30 mW

Photoelectric Efficiency @

100mA
> 12 %

Correlated Color Temperature

(CCT)
~2300 K

Experimental Protocols
Protocol 1: Synthesis of Tm³⁺:YAGG Phosphor via Sol-
Gel Method
This protocol describes the synthesis of Y₃AlGa₄O₁₂ doped with Thulium (1 mol%), using

Thulium sulfate as the precursor.

Materials:

Yttrium(III) nitrate hexahydrate (Y(NO₃)₃·6H₂O)

Aluminum(III) nitrate nonahydrate (Al(NO₃)₃·9H₂O)

Gallium(III) nitrate hydrate (Ga(NO₃)₃·xH₂O)

Thulium(III) sulfate octahydrate (Tm₂(SO₄)₃·8H₂O)

Citric acid monohydrate (C₆H₈O₇·H₂O)

Ethylene glycol (C₂H₆O₂)

Deionized water
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Ethanol

Equipment:

Beakers and magnetic stirrers

Hot plate

Drying oven

High-temperature muffle furnace

Agate mortar and pestle

Procedure:

Precursor Solution Preparation:

Calculate the stoichiometric amounts of Y(NO₃)₃·6H₂O, Al(NO₃)₃·9H₂O, Ga(NO₃)₃·xH₂O,

and Tm₂(SO₄)₃·8H₂O required for the target composition (e.g., Y₂.₉₇Tm₀.₀₃AlGa₄O₁₂).

Dissolve the calculated amounts of metal nitrates and Thulium sulfate in deionized water

in a beaker with vigorous stirring.

Chelation:

Add citric acid to the precursor solution. The molar ratio of citric acid to total metal ions

should be approximately 2:1 to ensure complete chelation.

Stir the solution at 60 °C for 1 hour until a clear, homogeneous solution is formed.

Polymerization and Gel Formation:

Add ethylene glycol to the solution. The molar ratio of citric acid to ethylene glycol is

typically 1:1.

Heat the solution to 120-140 °C on a hot plate with continuous stirring. This initiates

polyesterification, leading to the formation of a transparent, viscous gel.
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Drying and Grinding:

Transfer the gel to a drying oven and dry at 160 °C for 12 hours to obtain a porous, dark

brown solid.

Grind the dried xerogel into a fine powder using an agate mortar and pestle.

Calcination:

Place the powder in an alumina crucible and transfer it to a muffle furnace.

Heat the powder to 1000-1200 °C for 4-6 hours in air. This step removes organic residues

and facilitates the crystallization of the garnet phase.

Allow the furnace to cool down to room temperature naturally.

Final Product:

The resulting white powder is the Tm³⁺:YAGG phosphor. Gently grind the powder again to

break any agglomerates.

Protocol 2: Fabrication of a Phosphor-Converted NIR-
LED
This protocol details the fabrication of a pc-LED using the synthesized Tm³⁺:YAGG phosphor

and a commercial blue LED chip.

Materials:

Tm³⁺:YAGG phosphor powder (from Protocol 4.1)

Commercial InGaN blue LED chips (peak emission ~455 nm) on a substrate

Two-part silicone encapsulant (e.g., Polydimethylsiloxane - PDMS)

Toluene or appropriate solvent for silicone

Isopropyl alcohol
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Equipment:

Precision dispensing system or micropipette

Vacuum chamber/desiccator

Curing oven

Probe station and power supply for testing

Integrating sphere with a spectrometer for characterization

Procedure:

Substrate Cleaning: Clean the surface of the LED chip and substrate with isopropyl alcohol

to remove any contaminants.

Phosphor Encapsulant Preparation:

In a clean container, weigh the desired amount of silicone base resin.

Add the Tm³⁺:YAGG phosphor powder to the resin. A typical weight ratio is 10-20%

phosphor to silicone, which can be optimized for desired NIR output and color point.

Thoroughly mix the phosphor and resin until a homogeneous dispersion is achieved.

Add the silicone curing agent according to the manufacturer's recommended ratio (e.g.,

10:1 resin to curing agent).

Mix thoroughly. To remove trapped air bubbles, place the mixture in a vacuum chamber for

10-15 minutes until degassing is complete.

Phosphor Deposition:

Using a precision dispensing system, carefully deposit a controlled amount of the

phosphor-silicone mixture directly onto the blue LED chip.[2][3] The geometry and

thickness of the encapsulant will affect the light conversion efficiency and emission

pattern.
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Curing:

Transfer the encapsulated LED assembly to a curing oven.

Cure the silicone according to the manufacturer's specifications (e.g., 1-2 hours at 100-

150 °C).

Characterization:

After cooling, the NIR pc-LED is ready for testing.

Measure the electroluminescence spectrum, radiant flux, and photoelectric conversion

efficiency using an integrating sphere and a calibrated spectrometer at various driving

currents.

Visualizations
Energy Level Diagram of Tm³⁺ Ion
The following diagram illustrates the key electronic transitions in the Tm³⁺ ion that lead to near-

infrared emission when excited by a blue photon (e.g., from a 455 nm InGaN LED).
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Caption: Energy level transitions for Tm³⁺ NIR emission.
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Experimental Workflow: Phosphor Synthesis
This diagram outlines the major steps in the sol-gel synthesis of the Tm³⁺:YAGG phosphor.

Start: Precursors

1. Dissolve Precursors
(Y, Al, Ga Nitrates + Tm Sulfate)

2. Add Citric Acid
(Chelation @ 60°C)

3. Add Ethylene Glycol
(Polymerization @ 130°C)

Formation of Viscous Gel

4. Dry Gel @ 160°C

5. Grind Xerogel

6. Calcine Powder @ 1100°C

7. Final Grinding

End: Tm³⁺:YAGG Phosphor
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Click to download full resolution via product page

Caption: Sol-gel synthesis workflow for Tm³⁺:YAGG phosphor.

Experimental Workflow: NIR pc-LED Fabrication
This diagram illustrates the process of fabricating a near-infrared phosphor-converted LED.

Start: Materials

1. Mix Phosphor &
Silicone Resin

2. Add Curing Agent
& Degas in Vacuum

3. Dispense Mixture
onto Blue LED Chip

4. Cure in Oven
(~150°C)

5. Electrical & Optical
Characterization

End: NIR pc-LED

Click to download full resolution via product page
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Caption: Fabrication workflow for a phosphor-converted NIR LED.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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